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Compound of Interest

Compound Name:
(3-Fluorocyclopentyl)methanamine

hydrochloride

CAS No.: 1956377-30-2

Cat. No.: B3113545

Get Quote

Executive Summary
Topic: Identification, Synthesis, and Application of (3-Fluorocyclopentyl)methanamine HCl. Core

Challenge: Resolving the stereochemical ambiguity (cis/trans, enantiomers) and distinguishing

the "methanamine" linker from direct ring amines. Objective: Provide researchers with a

definitive CAS identification matrix, validated synthetic routes, and medicinal chemistry

applications for this specific fluorinated scaffold.

Part 1: The Identity Crisis (CAS Resolution)[1]
In drug discovery, the precise definition of stereochemistry is non-negotiable. For (3-

Fluorocyclopentyl)methanamine, the presence of two chiral centers (C1 and C3) on the

cyclopentane ring generates geometric isomers (cis/trans) and their respective enantiomers.

A common error in database searching is confusing (3-Fluorocyclopentyl)methanamine (which

has a methylene linker,
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) with 3-Fluorocyclopentan-1-amine (where the amine is directly attached to the ring).[1] The
table below resolves these entities.

Table 1: Validated CAS Number Matrix[1]
Chemical Entity Stereochemistry CAS Number Status

(3-

Fluorocyclopentyl)met

hanamine

Unspecified / Generic 1461705-70-3
Primary Broad Search

Key

[cis-3-

Fluorocyclopentyl]met

hanamine

cis-Racemate (Rel) 1903828-88-5
Commercially

Available

[trans-3-

Fluorocyclopentyl]met

hanamine

trans-Racemate (Rel) 1903832-63-2
Commercially

Available

((1R,3R)-3-

Fluorocyclopentyl)met

hanamine HCl

trans-Enantiopure Salt 2008714-29-0 Specific Isomer Salt

3-Fluorocyclopentan-

1-amine HCl

Generic (Direct

Amine)
1780621-94-4

CAUTION: Structural

Analog

Technical Note: If a specific CAS for the cis-HCl or trans-HCl salt is unavailable in public

registries, it is standard protocol to purchase the free base (e.g., CAS 1903828-88-5) and

generate the salt in situ using 4M HCl in dioxane, or to reference the free base CAS in patent

literature with the suffix "hydrochloride salt."[1]

Part 2: Stereochemical Topography[1]
Understanding the spatial arrangement is critical for binding affinity. The 1,3-disubstitution

pattern on the cyclopentane ring creates distinct vectors for the fluorine (H-bond
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acceptor/dipole modulator) and the amine (cationic pharmacophore).[1]

Diagram 1: Stereochemical Hierarchy
This diagram visualizes the relationship between the geometric isomers and their enantiomers.

(3-Fluorocyclopentyl)methanamine
Generic CAS: 1461705-70-3

Cis-Isomer (Racemate)
(Z-configuration)

CAS: 1903828-88-5

 Syn-facial

Trans-Isomer (Racemate)
(E-configuration)

CAS: 1903832-63-2

 Anti-facial

(1R,3S) and (1S,3R)
Enantiomeric Pair

(1R,3R) and (1S,3S)
Enantiomeric Pair

(1R,3R)-HCl CAS: 2008714-29-0

Click to download full resolution via product page

Caption: Hierarchical classification of (3-Fluorocyclopentyl)methanamine isomers linking

geometry to CAS identity.

Part 3: Synthetic Logic & Validation
Since commercial stocks can be unreliable or impure, validating the structure via synthesis is a

hallmark of rigorous research. The most robust route utilizes deoxyfluorination of a hydroxy

precursor. This method is preferred over direct fluorination of the amine to avoid aziridinium

intermediates and to control stereochemistry (inversion via

).

Synthetic Strategy: The Inversion Protocol
The synthesis relies on the reaction of a secondary alcohol with DAST (Diethylaminosulfur

trifluoride) or Deoxo-Fluor.[1] Note that this step typically proceeds with inversion of

configuration.
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To get trans-fluoride, start with cis-alcohol.[1]

To get cis-fluoride, start with trans-alcohol.[1]

Diagram 2: Validated Synthetic Workflow

3-Oxocyclopentane-
carboxylate

Reduction
(NaBH4)

3-Hydroxy-
carboxylate

(Cis/Trans Mix)

Deoxyfluorination
(DAST/Deoxo-Fluor)

*Inversion*

3-Fluoro-
carboxylate

Reduction
(LiAlH4)

3-Fluorocyclopentyl-
methanol

Mitsunobu
(PPh3, DIAD, DPPA)

OR MsCl/NaN3

Azide
Intermediate

Staudinger Red.
(PPh3, H2O) + HCl

Target:
(3-Fluorocyclopentyl)-

methanamine HCl

Click to download full resolution via product page

Caption: Step-wise synthetic pathway leveraging stereoselective deoxyfluorination and azide

reduction.

Detailed Protocol (Self-Validating)
1. Deoxyfluorination (Critical Step):

Reagents: Deoxo-Fluor (1.2 eq), DCM (Solvent).

Condition: -78°C to RT.

Mechanism: The hydroxyl group attacks the sulfur center, releasing methanol. Fluoride ion

then displaces the activated oxygen leaving group via

, inverting the stereocenter at C3 [1].

Validation:

NMR is the self-validating check. Look for a multiplet around -170 to -180 ppm.[1] The
coupling pattern (

) will distinguish cis vs trans based on the Karplus relationship with adjacent protons.

2. Amine Installation:

Route: Convert the hydroxymethyl group (from ester reduction) to a mesylate (MsCl,
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), displace with Sodium Azide (

, DMF, 60°C), and reduce via Staudinger conditions or Hydrogenation (

, Pd/C) [2].

Salt Formation: Dissolve the crude amine in diethyl ether and add 4M HCl in dioxane

dropwise. The white precipitate is the target HCl salt.

Part 4: Medicinal Chemistry Applications[1][2]
Why select this scaffold? The (3-fluorocyclopentyl)methanamine motif is a high-value

bioisostere in modern drug design.[1]

Conformational Restriction
Unlike the flexible linear alkyl chains, the cyclopentane ring restricts the conformational space

of the amine. The fluorine atom adds a "dipole vector" that can lock the ring pucker into a

specific envelope conformation due to the gauche effect (preference of the C-F bond to align

with adjacent C-H bonds).

pKa Modulation
The fluorine atom at the

-position (relative to the amine nitrogen) exerts an electron-withdrawing inductive effect (

).[1]

Effect: This lowers the

of the primary amine compared to the non-fluorinated analog.

Benefit: Lower basicity can improve oral bioavailability by increasing the fraction of the

neutral species at physiological pH (7.4), enhancing membrane permeability [3].

Metabolic Stability
The C-F bond renders the C3 position resistant to oxidative metabolism (e.g., P450

hydroxylation), potentially extending the half-life (
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) of the drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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